Cas no 1896488-33-7 (1-(3-ethoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(3-ethoxyphenyl)cyclopropan-1-ol
• CAS No: 1896488-33-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5900215
• PubChem ID: 117277816
• Update Time: 2025-06-08

1-(3-ethoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)cyclopropan-1-ol
• 1896488-33-7
• EN300-1768850

• Inchi： 1S/C11H14O2/c1-2-13-10-5-3-4-9(8-10)11(12)6-7-11/h3-5,8,12H,2,6-7H2,1H3
• InChI Key： DMHQISAIOHOIKM-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)OCC)CC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-ethoxyphenyl)cyclopropan-1-ol

Recent Advances in the Study of 1-(3-ethoxyphenyl)cyclopropan-1-ol (CAS: 1896488-33-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-ethoxyphenyl)cyclopropan-1-ol (CAS: 1896488-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(3-ethoxyphenyl)cyclopropan-1-ol as a key intermediate in the synthesis of more complex bioactive molecules. Its cyclopropane ring and ethoxyphenyl moiety contribute to its stability and reactivity, making it an attractive candidate for further chemical modifications. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of potent COX-2 inhibitors. The research team utilized 1-(3-ethoxyphenyl)cyclopropan-1-ol as a building block to create a series of derivatives with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of safer anti-inflammatory medications.

Another significant application of 1-(3-ethoxyphenyl)cyclopropan-1-ol has been explored in the field of neurodegenerative disease research. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit neuroprotective properties by modulating glutamate receptors and reducing oxidative stress in neuronal cells. While these results are promising, further in vivo studies are necessary to validate these effects and assess potential therapeutic applications for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3-ethoxyphenyl)cyclopropan-1-ol and its derivatives have also been investigated in recent months. Researchers have reported favorable absorption and distribution characteristics, with particular attention to blood-brain barrier penetration capabilities. These properties make the compound particularly interesting for central nervous system-targeted therapies, though additional optimization may be required to improve metabolic stability and reduce potential toxicity.

From a synthetic chemistry perspective, novel methodologies have been developed to produce 1-(3-ethoxyphenyl)cyclopropan-1-ol more efficiently and with higher yields. A recent publication in Organic Letters described a catalytic asymmetric synthesis approach that allows for the production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a significant role in biological activity.

Looking forward, the research community anticipates several directions for further investigation of 1-(3-ethoxyphenyl)cyclopropan-1-ol. These include exploration of its potential in combination therapies, development of prodrug formulations to enhance bioavailability, and investigation of its interactions with various biological targets beyond those already identified. The compound's versatility suggests it may find applications in diverse therapeutic areas, from inflammation and pain management to neurological disorders and possibly even oncology.

In conclusion, 1-(3-ethoxyphenyl)cyclopropan-1-ol (CAS: 1896488-33-7) represents a promising chemical entity with multiple potential applications in pharmaceutical development. The recent surge in research activity surrounding this compound underscores its importance as both a valuable synthetic intermediate and a potential therapeutic agent. As studies progress, we can expect to see more refined derivatives and clearer understanding of its mechanism of action, potentially leading to clinical applications in the coming years.